Cas no 2228278-81-5 (O-1-(1H-indol-4-yl)ethylhydroxylamine)

• Product Name: O-1-(1H-indol-4-yl)ethylhydroxylamine
• CAS No: 2228278-81-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5978433
• PubChem ID: 165687784
• Update Time: 2025-06-09

O-1-(1H-indol-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(1H-indol-4-yl)ethylhydroxylamine
• O-[1-(1H-indol-4-yl)ethyl]hydroxylamine
• EN300-1793920
• 2228278-81-5

• Inchi： 1S/C10H12N2O/c1-7(13-11)8-3-2-4-10-9(8)5-6-12-10/h2-7,12H,11H2,1H3
• InChI Key： CEXYKWVCGYEIIR-UHFFFAOYSA-N
• SMILES： O(C(C)C1=CC=CC2=C1C=CN2)N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51Ų

Additional information on O-1-(1H-indol-4-yl)ethylhydroxylamine

Introduction to O-1-(1H-indol-4-yl)ethylhydroxylamine (CAS No. 2228278-81-5)

O-1-(1H-indol-4-yl)ethylhydroxylamine, a compound with the chemical identifier CAS No. 2228278-81-5, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The molecular structure of O-1-(1H-indol-4-yl)ethylhydroxylamine incorporates an indole moiety, which is a well-documented pharmacophore in many bioactive molecules. Indole derivatives are widely recognized for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the hydroxylamine functional group further enhances the compound's potential to interact with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on indole-based compounds due to their remarkable biological efficacy. Studies have demonstrated that indole derivatives can modulate various cellular pathways, making them valuable in the treatment of chronic diseases and infections. The specific configuration of O-1-(1H-indol-4-yl)ethylhydroxylamine suggests that it may exhibit unique interactions with target proteins and enzymes, which could lead to novel therapeutic applications.

One of the most compelling aspects of this compound is its potential in oncology research. Emerging evidence suggests that indole derivatives can inhibit the growth of cancer cells by interfering with key signaling pathways involved in tumor progression. The hydroxylamine group in O-1-(1H-indol-4-yl)ethylhydroxylamine may play a crucial role in these interactions, potentially enhancing its ability to disrupt cancer cell proliferation.

Furthermore, the compound's structural similarity to known bioactive molecules makes it an attractive scaffold for drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify analogs of O-1-(1H-indol-4-yl)ethylhydroxylamine that may possess improved pharmacological properties. This approach has already shown success in identifying novel therapeutic agents with enhanced efficacy and reduced toxicity.

The synthesis of O-1-(1H-indol-4-yl)ethylhydroxylamine presents both challenges and opportunities for synthetic chemists. The indole ring requires careful functionalization to introduce the hydroxylamine group at the desired position. Advanced synthetic strategies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve this goal with high precision.

In addition to its potential therapeutic applications, O-1-(1H-indol-4-yl)ethylhydroxylamine may also serve as a valuable tool in biochemical research. Its interaction with biological targets can provide insights into cellular mechanisms and help elucidate the structure-function relationships of key proteins involved in disease pathways. This information is crucial for developing targeted therapies that address the underlying causes of various illnesses.

The development of new drugs is often a lengthy and complex process, requiring extensive characterization and validation before reaching clinical use. However, compounds like O-1-(1H-indol-4-yl)ethylhydroxylamine offer a starting point for innovative drug discovery programs. By integrating computational modeling with experimental validation, researchers can accelerate the identification of promising candidates and streamline the drug development pipeline.

The future prospects for O-1-(1H-indol-4-yl)ethylhydroxylamine are promising, with ongoing studies exploring its potential in various therapeutic areas. As our understanding of molecular interactions continues to evolve, this compound may find new applications that were not initially considered. The versatility of its structural framework allows for further modifications that could enhance its biological activity and broaden its therapeutic utility.

In conclusion, O-1-(1H-indol-4-yl)ethylhydroxylamine (CAS No. 2228278-81-5) is a compound of significant interest in pharmaceutical research due to its unique structural features and potential biological activities. Its indole core and hydroxylamine group make it a versatile scaffold for drug design, with applications ranging from oncology to anti-inflammatory therapies. As synthetic methods improve and our understanding of biological pathways deepens, this compound is poised to play a crucial role in the development of novel therapeutic agents.